Cas no 497063-44-2 (N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 497063-44-2
• MF: C₁₇H₂₀N₈O₆S
• MW: 464.455700874329
• CID: 6616190
• PubChem ID: 4080021
• Update Time: 2025-06-29

N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• F0543-0293
• 497063-44-2
• SR-01000570852
• AKOS024582349
• N-(2-(2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• SR-01000570852-1

• Inchi： 1S/C17H20N8O6S/c18-15-14(25(28)29)16(21-10-20-15)23-22-13(26)9-19-17(27)11-3-5-12(6-4-11)32(30,31)24-7-1-2-8-24/h3-6,10H,1-2,7-9H2,(H,19,27)(H,22,26)(H3,18,20,21,23)
• InChI Key： PAPFHISJWDMQRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC(NNC2C(=C(N)N=CN=2)[N+](=O)[O-])=O)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 464.12265156g/mol
• Monoisotopic Mass: 464.12265156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 497063-44-2)

N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 497063-44-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide and features a unique combination of functional groups, including a nitropyrimidine moiety and a pyrrolidine sulfonyl group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide is characterized by its intricate arrangement of atoms and functional groups. The core structure consists of a benzamide moiety, which is substituted at the para position with a pyrrolidine sulfonyl group. Additionally, the compound features an N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl group attached to the methyl group on the benzamide. This complex structure imparts unique chemical properties and biological activities that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. The pyrrolidine sulfonyl group has been shown to exhibit anti-inflammatory properties, making this compound a promising candidate for the development of new anti-inflammatory drugs. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

Another area of interest is the potential use of N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide in cancer therapy. The nitropyrimidine moiety has been associated with antiproliferative effects, which can be beneficial in inhibiting the growth and spread of cancer cells. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that further research into the anticancer properties of this compound could lead to the development of novel therapeutic agents.

In addition to its anti-inflammatory and anticancer properties, N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide has also been investigated for its potential as an antiviral agent. The presence of the hydrazinecarbonyl group has been linked to antiviral activity against several viruses, including influenza and herpes simplex virus (HSV). Studies have shown that this compound can interfere with viral replication by inhibiting key viral enzymes, thereby reducing viral load and preventing the spread of infection.

The pharmacokinetic properties of N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide have also been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high bioavailability and low toxicity make it suitable for both oral and parenteral administration, depending on the specific application.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 497063-44-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory drugs, cancer therapy, and antiviral agents. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.